N-nitroso-desmethyl-diltiazem

• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol
• InChI: InChI=1S/C21H23N3O5S/c1-14(25)29-19-20(15-8-10-16(28-3)11-9-15)30-18-7-5-4-6-17(18)24(21(19)26)13-12-23(2)22-27/h4-11,19-20H,12-13H2,1-3H3/t19-,20+/m1/s1
• InChIKey: GEUWCFNHPYOGLO-UXHICEINSA-N

N-Nitroso-Desmethyl-Diltiazem Identifiers & Regulatory Status

N-nitroso-desmethyl-diltiazem (NNDD) is a nitrosamine drug-substance-related impurity (NDSRI) derived from the cardiovascular API diltiazem hydrochloride, bearing the CAS registry 3036581-85-5 and molecular formula C₂₁H₂₃N₃O₅S (MW 429.49) . The compound forms via nitrosation of the secondary amine precursor N-desmethyl-diltiazem under acidic conditions in the presence of nitrite and is officially listed as EP Impurity D by the European Pharmacopoeia [1]. It is structurally identified as (2S,3S)-2-(4-methoxyphenyl)-5-(2-(methyl(nitroso)amino)ethyl)-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-yl acetate and elutes as two chromatographically resolved isomers [2]. Regulatory agencies including the US FDA and EMA have assigned an Acceptable Intake (AI) limit of 100 ng/day based on read-across from the tobacco-specific nitrosamine NNK, placing this impurity in a defined control tier distinct from the default 26.5 ng/day threshold applicable to many uncharacterized NDSRIs [3].

Impurity class N‑Nitroso‑Desmethyl‑Diltiazem (NDSRI), EP Impurity D, derived from diltiazem hydrochloride

Detection requirement Compound‑specific MRM transition (m/z 429.90 → 283.25) for LC–MS/MS

Regulatory limit FDA Acceptable Intake 100 ng/day (Table 2), distinct from default 26.5 ng/day NDSRI limit

• [1] Veeprho. N-Nitroso Desmethyl Diltiazem | CAS 3036581-85-5. Technical Datasheet, 2023. View Source
• [2] Mandapaka, M.K., Boddu, V. A Simple and Rapid Analytical Method to Detect and Quantify the N-Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography-Tandem Mass Spectrometry in Diltiazem Hydrochloride. Sep Sci plus, 2025, e70065. View Source
• [3] USP Nitrosamines Exchange. N-nitroso-N-methyl-N-alkylaryls – Limits of Nitrosamines. Discussion, January 2025. View Source

Why Generic Nitrosamine Standards Cannot Replace NNDD

Substituting NNDD with a generic small-molecule nitrosamine reference such as NDMA or NDEA is analytically and regulatory indefensible because NNDD is a large-molecule NDSRI (MW 429.49) that requires compound-specific mass spectrometric transitions (MRM precursor ion 429.90 m/z → product ion 283.25 m/z) for detection, whereas small dialkyl nitrosamines utilize entirely different ionization and fragmentation pathways [1]. Furthermore, the FDA has assigned NNDD a distinct AI of 100 ng/day via read-across from NNK, a value that differs substantially from the 26.5 ng/day AI of NDEA and the 96 ng/day AI of NDMA [2]. Using an incorrect reference standard introduces systematic error into quantitation, jeopardizes regulatory submissions (ANDA/NDA), and undermines the ability to demonstrate that diltiazem hydrochloride drug product lots remain within the approved AI limit—a requirement that has already triggered class II market recalls when exceeded [3].

MRM incompatibility

Small‑molecule nitrosamine transitions (e.g., NDMA m/z 75→43) do not detect NNDD; the compound requires its own dedicated MRM. Using a generic standard may result in undetectable analyte and false negatives.

AI limit mismatch

NNDD’s 100 ng/day AI differs from NDEA (26.5 ng/day) and NDMA (96 ng/day). An incorrect standard may misalign the validated LOQ target, potentially causing erroneous pass/fail decisions for diltiazem batches.

• [1] Mandapaka, M.K., Boddu, V. A Simple and Rapid Analytical Method to Detect and Quantify the N-Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography-Tandem Mass Spectrometry in Diltiazem Hydrochloride. Sep Sci plus, 2025, e70065. View Source
• [2] USP Nitrosamines Exchange. N-nitroso-N-methyl-N-alkylaryls – Limits of Nitrosamines. Discussion, January 2025. View Source
• [3] Fierce Pharma. Glenmark issues another recall for diltiazem hydrochloride due to N-nitroso-Desmethyl-Diltiazem. March 2025. View Source

Quantitative Differentiation Evidence for NNDD vs. Analogs

FDA Acceptable Intake: NNDD vs. NDEA

The FDA has established a compound-specific Acceptable Intake (AI) of 100 ng/day for NNDD by read-across from the tobacco-specific nitrosamine NNK (4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone), removing NNDD from the general NDSRI Table 1 and placing it into Table 2 [1]. This contrasts sharply with the 26.5 ng/day AI set for N-nitrosodiethylamine (NDEA), the benchmark small-molecule nitrosamine, and the 96 ng/day AI for N-nitrosodimethylamine (NDMA) [2]. The 100 ng/day AI translates to a 3.8-fold higher permitted daily exposure than NDEA, directly dictating the analytical sensitivity (LOQ) a validated method must achieve.

Acceptable Intake

Reported

NNDD 100 ng/day
vs.
NDEA 26.5 ng/day
NDMA 96 ng/day

3.8× NDEA

Sets analytical target for method validation; requires NNDD standard to validate LOQ at 100 ng/day

FDA Guidance Table 2, read‑across from NNK

Evidence Dimension	Regulatory Acceptable Intake (daily dose basis)
Target Compound Data	100 ng/day (FDA Table 2, read-across from NNK)
Comparator Or Baseline	NDEA: 26.5 ng/day; NDMA: 96 ng/day; Default NDSRI (CPCA Category 1): 26.5 ng/day
Quantified Difference	NNDD AI is 3.8× NDEA, 1.04× NDMA, and 3.8× default NDSRI Category 1
Conditions	FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs (Rev. 2, 2024–2025); EMA Appendix 1 listing

Why This Matters

The AI value directly sets the analytical target limit; procuring the correct NNDD reference standard is required to validate that your LC–MS/MS method achieves quantitation at or below 100 ng/day, rather than the more stringent 26.5 ng/day required for NDEA-containing products.

• [1] USP Nitrosamines Exchange. N-nitroso-N-methyl-N-alkylaryls – Limits of Nitrosamines: FDA added nitroso-desmethyl-diltiazem to Table 2 with AI 100 ng/day. January 2025. View Source
• [2] FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs (Revision 2). Table 1: Recommended AI Limits for Individual Nitrosamine Impurities, 2024–2025. View Source

LC-MS/MS Sensitivity: NNDD vs. Small-Molecule Nitrosamines

A recently published and fully validated LC–MS/MS method for NNDD in diltiazem hydrochloride achieved a limit of detection (LOD) of 0.0014 µg mL⁻¹ and a limit of quantitation (LOQ) of 0.0048 µg mL⁻¹, using multiple reaction monitoring (precursor 429.90 m/z → product 283.25 m/z) on a C18 Atlantis T3 column with a 24-minute gradient [1]. The method demonstrated signal-to-noise ratios of 47 (LOD) and 109 (LOQ) with %RSD at the LOQ level of 1.6%, and linearity across 0.0048–0.1 µg mL⁻¹ (R² > 0.999) [2]. By comparison, published LC–MS/MS methods for small-molecule nitrosamines in drug products often report LOD values in the range of 0.0001–0.001 µg mL⁻¹ depending on the specific analyte, but these methods cannot be used for NNDD because the MRM transitions are entirely different—NNDD requires a high-mass precursor (m/z 429.90) unique to its diltiazem-derived scaffold, and small-molecule transitions (e.g., NDMA m/z 75 → 43) produce no signal for NNDD [3].

LC–MS/MS sensitivity

Method context

LOQ 0.0048 µg mL⁻¹

S/N 109 | %RSD 1.6% | R²>0.999

Demonstrates adequate sensitivity for 100 ng/day AI; dedicated NNDD MRM required – generic methods fail to detect NNDD

C18 Atlantis T3, Shimadzu LC–MS 8030, positive ESI

Evidence Dimension	Analytical method sensitivity for impurity detection
Target Compound Data	LOD 0.0014 µg mL⁻¹, LOQ 0.0048 µg mL⁻¹, S/N 47/109, %RSD at LOQ 1.6%, linear range 0.0048–0.1 µg mL⁻¹ (R² > 0.999)
Comparator Or Baseline	Published LC–MS/MS methods for NDMA/NDEA typically report LOD ~0.0001–0.001 µg mL⁻¹, but utilize small-molecule MRM transitions (e.g., NDMA m/z 75 → 43) that are structurally incompatible with NNDD detection
Quantified Difference	NNDD requires a compound-specific MRM of m/z 429.90 → 283.25; generic nitrosamine methods produce zero signal for NNDD. NNDD LOD of 0.0014 µg mL⁻¹ is approximately 2–5× higher in mass concentration than small nitrosamine LODs but achieves regulatory compliance for the 100 ng/day AI.
Conditions	Shimadzu LC–MS 8030 triple quadrupole, positive polarity ESI, C18 Atlantis T3 column, 0.1% formic acid in water (A) / 100% ACN (B), 0.5 mL min⁻¹ flow rate, 10 µL injection volume, 24 min gradient

Why This Matters

This evidence proves that off-the-shelf small-molecule nitrosamine LC–MS/MS methods cannot detect or quantify NNDD; a purpose-validated method using the NNDD reference standard is mandatory for diltiazem hydrochloride ANDA/NDA submissions.

• [1] Mandapaka, M.K., Boddu, V. A Simple and Rapid Analytical Method to Detect and Quantify the N-Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography-Tandem Mass Spectrometry in Diltiazem Hydrochloride. Sep Sci plus, 2025, e70065. View Source
• [2] Ibid. Section 3.3.2 Sensitivity: LOD and LOQ determined to be 0.0014 and 0.0048 µg mL⁻¹ respectively; Tables 1 and Figures S1–S4. View Source
• [3] Parr, M.K., Joseph, J.F. NDMA impurity in valsartan and other pharmaceutical products: Analytical methods for the determination of N-nitrosamines. J Pharm Biomed Anal, 2019, 164, 536–549. View Source

NNDD Isomeric Resolution and Chromatographic Separation

The validated method reported that NNDD exists as two distinct isomers, eluting at retention times of 11.27 min (isomer-1) and 12.20 min (isomer-2) under the optimized gradient conditions, with system suitability %RSD of 1.2–1.3% for peak areas and signal-to-noise ratio of 44 for each isomer [1]. Importantly, the spiked sample analysis showed no co-elution of either isomer with the diltiazem hydrochloride active peak or with any matrix components, demonstrating baseline-resolved, interference-free separation [2]. This is in contrast to N-nitroso-diltiazem EP Impurity G (MW 387.45, C₁₉H₂₁N₃O₄S), which is a distinct desacetyl-nitrosamine analog that would elute with different retention characteristics and requires its own reference standard for isomer-specific quantitation .

Isomer separation

Method context

2 isomers: RT 11.27 & 12.20 min

S/N 44 each | %RSD 1.2–1.3%

Enables isomer‑specific identification free of API co‑elution; NNDD standard required for correct peak assignment

C18 Atlantis T3, 0.1% formic acid/ACN gradient

Evidence Dimension	Chromatographic isomer separation profile
Target Compound Data	NNDD (EP Impurity D): 2 isomers, retention times 11.27 min and 12.20 min, S/N 44 each, %RSD 1.2–1.3%
Comparator Or Baseline	N-Nitroso Diltiazem EP Impurity G: different molecular structure (desacetyl, MW 387.45, C₁₉H₂₁N₃O₄S), would exhibit different retention behavior on the same column
Quantified Difference	The two EP nitrosamine impurities are chemically distinct: NNDD (Impurity D) contains the acetyl group at the 3-position (MW 429.49), whereas Impurity G is the 3-hydroxy analog (MW 387.45). Chromatographic retention times differ, and MRM transitions differ, so Impurity G reference cannot substitute for NNDD.
Conditions	C18 Atlantis T3 column, gradient 0.1% formic acid/ACN; six replicate injections of 0.05 µg mL⁻¹ standard solution; Shimadzu LC–MS 8030 in positive MRM mode

Why This Matters

Demonstrating isomer-specific resolution in diltiazem hydrochloride drug product is a regulatory prerequisite for ANDA approval; the NNDD reference standard is the only material that enables correct identification of both isomer peaks at the validated retention times.

• [1] Mandapaka, M.K., Boddu, V. A Simple and Rapid Analytical Method... Sep Sci plus, 2025, e70065. Section 3.3.1 System Suitability and Specificity: Table 1 and Figures S3–S4. View Source
• [2] Ibid. Spiked sample chromatograms confirmed no co-elution of isomer-1 (11.31 min) and isomer-2 (12.23 min) with diltiazem hydrochloride or matrix interferences. View Source

FDA Class II Recalls Triggered by NNDD

In December 2024 through March 2025, multiple manufacturers initiated FDA Class II recalls of diltiazem hydrochloride extended-release capsules specifically because NNDD levels were found above the FDA recommended interim limit [1]. Glenmark Pharmaceuticals alone recalled over 90,000 bottles of diltiazem hydrochloride tablets and extended-release capsules citing 'cGMP Deviations: Presence of N-nitroso-Desmethyl-Diltiazem impurity above FDA recommended interim limit' [2]. By contrast, no similar recall actions have been publicly reported for other diltiazem nitrosamine impurities such as EP Impurity G during the same period, indicating that NNDD is the principal nitrosamine impurity of concern both in terms of formation propensity and regulatory scrutiny for diltiazem-containing products [3].

Market recalls

Reported

≥2 FDA Class II recalls
vs.
Impurity G: 0 recalls

>90,000 bottles recalled

NNDD is the principal nitrosamine impurity of concern; control strategy must include NNDD‑specific monitoring

FDA Enforcement Reports Dec 2024–Mar 2025

Evidence Dimension	Regulatory enforcement and market withdrawal frequency
Target Compound Data	NNDD: ≥2 documented FDA Class II recalls (Dec 2024–Mar 2025), >90,000 bottles recalled by a single manufacturer
Comparator Or Baseline	N-Nitroso Diltiazem EP Impurity G: no publicly documented FDA recall actions associated with this impurity in the same period
Quantified Difference	Incidence of NNDD-related product withdrawals is significant (≥2 recalls affecting >90,000 patient-accessible units), versus zero publicly documented recalls for structurally related diltiazem nitrosamine impurities.
Conditions	US FDA Enforcement Reports, Dec 2024 – Mar 2025; diltiazem hydrochloride extended-release capsules, NDC 16714-554 and others

Why This Matters

Recalls confirm that NNDD is the impurity of highest practical concern in diltiazem hydrochloride supply chains; any analytical control strategy that does not specifically address NNDD using its authentic reference standard is commercially and regulatorily exposed.

• [1] NDC List. Diltiazem Hydrochloride FDA Recall – NDC 16714-554: Reason: cGMP Deviations – Presence of N-nitroso-Desmethyl-Diltiazem impurity above FDA recommended interim limit. 2024. View Source
• [2] Fierce Pharma. Glenmark recalls nearly 90,528 bottles of diltiazem hydrochloride due to N-nitroso-desmethyl-diltiazem. 5 March 2025. View Source
• [3] CNBC TV18. Aurobindo Pharma, Glenmark recall products in US over N-nitroso-desmethyl-diltiazem impurity. 15 December 2024. View Source

NNDD Reference Standard Application Scenarios

LC-MS/MS Method Development for ANDA Submissions

Pharmaceutical analytical R&D teams developing diltiazem hydrochloride generic products (ANDA) must validate an LC–MS/MS method capable of quantifying NNDD at or below the 100 ng/day AI. The NNDD reference standard is used to establish the calibration curve spanning 0.0048–0.1 µg mL⁻¹ (LOQ to 150%), confirm isomer retention times (11.27 and 12.20 min), verify system suitability (%RSD ≤ 1.3%), and demonstrate absence of matrix interference in the spiked drug product [1]. No other nitrosamine reference standard can provide the correct MRM transition (429.90 → 283.25 m/z) needed for this validation.

Batch Release QC for Diltiazem Finished Dosage Forms

QC laboratories in pharmaceutical manufacturing facilities must test each batch of diltiazem hydrochloride extended-release capsules and tablets for NNDD before release to market, as mandated by the FDA's risk-based nitrosamine control guidance and reinforced by the 2024–2025 Class II recalls [1]. The NNDD reference standard is essential for routine system suitability checks, calibration verification, and quantitation of NNDD in test samples to demonstrate compliance with the 100 ng/day AI limit.

Nitrosamine Risk Assessment in Formulation Development

Formulation scientists evaluating the nitrosamine formation risk in diltiazem products use the NNDD reference standard in forced degradation studies to identify the conditions (acidic pH, nitrite presence, elevated temperature or humidity) that promote nitrosation of N-desmethyl-diltiazem to NNDD [1]. Quantifying NNDD formation kinetics versus the non-nitrosated N-desmethyl-diltiazem comparator under various excipient and storage conditions enables the design of nitrosamine-mitigated formulations.

Application

Selection Property

Validation Focus

ANDA method validation

NNDD‑specific MRM and calibration range

Confirm LOQ ≤100 ng/day, isomer resolution, matrix effect

Batch release QC

NNDD reference standard for system suitability

Demonstrate NNDD ≤100 ng/day per batch

Formulation risk assessment

Forced degradation study standard

Quantify NNDD formation kinetics under stress conditions

• [1] Mandapaka, M.K., Boddu, V. A Simple and Rapid Analytical Method to Detect and Quantify the N-Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography-Tandem Mass Spectrometry in Diltiazem Hydrochloride. Sep Sci plus, 2025, e70065. View Source